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Introduction
Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) is a mitochondrial enzyme that plays a

critical role in one-carbon metabolism. This pathway is essential for the synthesis of

nucleotides (purines and thymidylate) and amino acids, which are fundamental for DNA

replication and cell proliferation.[1][2] MTHFD2 is highly expressed in embryonic and cancerous

tissues but is found at low levels in most healthy adult tissues, making it a compelling

therapeutic target in oncology.[2][3][4]

Mthfd2-IN-5 is a selective inhibitor of MTHFD2 with a reported IC50 of 66 nM.[5] Preclinical

studies have demonstrated its ability to inhibit the proliferation of cancer cells, such as the

MOLM-14 cell line with a GI50 of 720 nM, and to exhibit antitumor efficacy in mouse models.[5]

These application notes provide a detailed protocol for the administration of Mthfd2-IN-5 in

mouse models, based on available data for Mthfd2-IN-5 and other well-characterized MTHFD2

inhibitors like DS18561882 and TH9619.

Mechanism of Action
MTHFD2 catalyzes the conversion of 5,10-methylenetetrahydrofolate to 10-

formyltetrahydrofolate within the mitochondria.[6] This reaction is a crucial step in providing

one-carbon units for the de novo synthesis of purines and thymidylate.[1][6] Inhibition of

MTHFD2 by small molecules like Mthfd2-IN-5 disrupts this metabolic pathway, leading to a
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depletion of the nucleotide pools necessary for DNA synthesis and repair.[6][7] This, in turn,

induces replication stress and ultimately leads to the death of rapidly dividing cancer cells.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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